![molecular formula C24H35N3O6S2 B2701339 4-methoxy-N-{2-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]ethyl}-2,3-dimethylbenzene-1-sulfonamide CAS No. 868143-26-4](/img/structure/B2701339.png)
4-methoxy-N-{2-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]ethyl}-2,3-dimethylbenzene-1-sulfonamide
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Description
4-methoxy-N-{2-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]ethyl}-2,3-dimethylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C24H35N3O6S2 and its molecular weight is 525.68. The purity is usually 95%.
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Scientific Research Applications
1. 5-HT7 Receptor Antagonists
Research into piperazine derivatives, including compounds structurally related to the specified chemical, has shown promising activity as 5-HT7 receptor antagonists. These compounds have been evaluated for their potential in treating neurological and psychiatric disorders by modulating serotonin receptors, which play a crucial role in mood regulation and cognitive functions. A notable study demonstrated that certain derivatives exhibited IC50 values ranging from 12-580 nM, indicating their effectiveness in binding to and inhibiting the 5-HT7 receptor (Juhee Yoon et al., 2008).
2. Antimicrobial Activity
Compounds with a sulfonamide moiety, including those related to the given chemical structure, have been synthesized and tested for their antimicrobial properties. These studies revealed that such compounds possess significant in vitro antibacterial and antifungal activities, highlighting their potential as therapeutic agents against various infections. For example, a series of bifunctional sulfonamide-amide derivatives demonstrated considerable activity against bacterial and fungal strains, indicating their utility in developing new antimicrobial agents (B. Abbavaram et al., 2013).
3. Enzyme Inhibition for Disease Treatment
Research on derivatives similar to the specified compound has explored their role as enzyme inhibitors, which can be pivotal in treating diseases like Alzheimer's and diabetes. For instance, compounds have been identified that exhibit promising inhibition of α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. Such inhibitory activities suggest potential applications in managing type 2 diabetes and Alzheimer's disease by regulating enzymes critical to these conditions (M. Abbasi et al., 2018).
properties
IUPAC Name |
4-methoxy-N-[2-[4-(4-methoxy-2,3-dimethylphenyl)sulfonylpiperazin-1-yl]ethyl]-2,3-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35N3O6S2/c1-17-19(3)23(9-7-21(17)32-5)34(28,29)25-11-12-26-13-15-27(16-14-26)35(30,31)24-10-8-22(33-6)18(2)20(24)4/h7-10,25H,11-16H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVCBYDCUNYCRKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)S(=O)(=O)NCCN2CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)OC)C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H35N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.